Cas no 60373-76-4 (Droperidol EP Impurity C)

Droperidol EP Impurity C structure
Product Name:Droperidol EP Impurity C
CAS No:60373-76-4
Molecular Formula:C22H19ClFN3O2
Molecular Weight:411.856567621231
CID:1068976
Droperidol EP Impurity C Properties
Names and Identifiers
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- Imp. C (EP): 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- 3-[1-[4-(4-fluorophenyl)-4-oxobutyl]pyridin-1-ium-4-yl]-1H-benzimidazol-2-one;chloride
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- CID 129318406
- Droperidol IMpurity C
- Droperidol Impurity 3(Droperidol EP Impurity C)
- Droperidol EP Impurity C
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-
- 1-[4-(4-fluorophenyl)-4-oxobutyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium chloride
- Droperidol EP Impurity C as Chloride
- 1-[1-[4-(2-fluorophenyl)-4-oxobutyl]-1,2,3,6-tetrahydropyridin-4-yl]-1,3-dihydro-2H-benzimidazol-2-one,
- 1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)pyridin-1-ium chloride (Droperidol Impurity)
-
- InChIKey: QNTOZKXLEFUDBT-UHFFFAOYSA-N
- Inchi: 1S/C22H18FN3O2.ClH/c23-17-9-7-16(8-10-17)21(27)6-3-13-25-14-11-18(12-15-25)26-20-5-2-1-4-19(20)24-22(26)28;/h1-2,4-5,7-12,14-15H,3,6,13H2;1H
- SMILES: [Cl-].FC1C=CC(=CC=1)C(CCC[N+]1C=CC(=CC=1)N1C(NC2C=CC=CC1=2)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Heavy Atom Count: 29
- Complexity: 556
- Topological Polar Surface Area: 53.3
Droperidol EP Impurity C Related Literature
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You-Hsuan Chen,Schu-Rern Chern,Sheng-Hsiang Li,Hsiu-Chuan Chou,Yi-Wen Lo,Ping-Chiang Lyu,Hong-Lin Chan Mol. BioSyst., 2012,8, 2360-2372
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Xin Li,Zheng Zhong,Jiao Shi,Qing-Hua Qin Phys. Chem. Chem. Phys., 2021,23, 26209-26218
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Yong-Ji Hu,Yu Zhou,Jing-Jing Gao,Han Zhang,Kai-Rui Yang,Jia-Jun Li,Xiao-Xin Yan,Yuan-Lin Li,Yan-Ping Zhu Org. Chem. Front., 2022,9, 1403-1409
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Chung-Hung Hsieh,Randara Pulukkody,Marcetta Y. Darensbourg Chem. Commun., 2013,49, 9326-9328
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Faming Li,Chunxiong Bao,Weidong Zhu,Bihu Lv,Wenguang Tu,Jie Yang,Xiaoxin Zhou,Yangrunqian Wang,Xiaoyong Wang,Yong Zhou J. Mater. Chem. A, 2016,4, 11372-11380
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Shi-Kai Xiang,Bo Zhang,Li-He Zhang,Yuxin Cui Chem. Commun., 2011,47, 5007-5009
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Audrey Llevot,Didier Astruc Chem. Soc. Rev., 2012,41, 242-257
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8. Nucleophilic construction of sulfate bonds: simplified access to polysulfates and polysulfonates†Weiwei Zhu,Fuchong Li,Jikun Liu,Xingyu Ma,Xianxing Jiang React. Chem. Eng., 2019,4, 2074-2080
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Minghua Liu Soft Matter, 2011,7, 11447-11452
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Chuanyong Zhang,Baozong Li,Yi Li,Mingliang Wang,Yonggang Yang New J. Chem., 2015,39, 8424-8429
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